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Compound of Interest

Compound Name: Carbidium

CAS No.: 47570-45-6

Cat. No.: B12808312

Get Quote

Introduction
Carbidium is a novel, potent, small-molecule inhibitor of Kinase-X, a key enzyme implicated in

oncogenic signaling pathways. The development of robust and reliable analytical methods for

the accurate quantification of Carbidium in biological matrices is crucial for preclinical and

clinical studies. Accurate measurements of Carbidium concentrations are essential for

pharmacokinetic (PK) and pharmacodynamic (PD) modeling, which helps in determining dosing

regimens, assessing drug efficacy, and monitoring patient safety.

This document provides detailed protocols for three distinct analytical methods for quantifying

Carbidium in various biological samples:

High-Performance Liquid Chromatography with UV Detection (HPLC-UV): Suitable for

routine analysis in simpler matrices like plasma.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity

and selectivity, ideal for complex matrices or when low concentrations are expected.
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Competitive Enzyme-Linked Immunosorbent Assay (ELISA): A high-throughput method for

quantifying Carbidium, particularly useful for screening large numbers of samples from cell

culture experiments.

Method 1: Quantification of Carbidium in Plasma by
HPLC-UV
This method is designed for the routine quantification of Carbidium in plasma samples,

offering a balance between performance and accessibility.

Principle
The method involves a protein precipitation step to extract Carbidium from the plasma matrix.

The clarified supernatant is then injected into a reverse-phase HPLC system. Carbidium is

separated from endogenous plasma components on a C18 column and detected by its

absorbance at a specific UV wavelength. Quantification is achieved by comparing the peak

area of the analyte to a standard curve generated from samples with known concentrations of

Carbidium.

Experimental Protocol
2.2.1. Materials and Reagents

Carbidium reference standard

Internal Standard (IS), e.g., a structurally similar compound

Blank human plasma (with K2-EDTA as anticoagulant)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

0.22 µm syringe filters

2.2.2. Sample Preparation
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Thaw plasma samples and standards on ice.

To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample, standard, or blank.

Add 10 µL of Internal Standard working solution (e.g., 1 µg/mL).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Incubate at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Carefully transfer the supernatant to a new tube.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

Inject 10 µL into the HPLC system.

2.2.3. HPLC Conditions

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: 30% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 30% B and

equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 40°C

UV Detection Wavelength: 280 nm (hypothetical λmax for Carbidium)

Injection Volume: 10 µL
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Data Presentation
Parameter Value

Linearity Range 50 ng/mL - 10,000 ng/mL

Correlation Coefficient (r²) > 0.995

Limit of Detection (LOD) 15 ng/mL

Limit of Quantification (LOQ) 50 ng/mL

Intra-day Precision (%CV) < 5%

Inter-day Precision (%CV) < 7%

Recovery 85% - 95%

Workflow Diagram
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Caption: Workflow for Carbidium quantification by HPLC-UV.
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Method 2: LC-MS/MS for High-Sensitivity
Quantification of Carbidium
This method provides superior sensitivity and selectivity compared to HPLC-UV and is the gold

standard for bioanalysis in drug discovery.

Principle
Similar to HPLC, this method uses liquid chromatography for separation. However, detection is

performed using a tandem mass spectrometer. Carbidium is ionized, and a specific precursor

ion is selected. This ion is then fragmented, and a specific product ion is monitored. This

process, known as Multiple Reaction Monitoring (MRM), is highly selective and allows for

quantification at very low levels, even in complex matrices like tissue homogenates.

Experimental Protocol
3.2.1. Materials and Reagents

Same as HPLC-UV method, but with LC-MS grade solvents.

Carbidium-d4 (deuterated Carbidium) as the internal standard.

3.2.2. Sample Preparation (from Tissue Homogenate)

Weigh ~50 mg of tissue and homogenize in 200 µL of lysis buffer.

Centrifuge the homogenate at 16,000 x g for 20 minutes at 4°C.

Collect 100 µL of the supernatant (cytosolic fraction).

Add 10 µL of Carbidium-d4 internal standard.

Perform protein precipitation with 300 µL of ice-cold acetonitrile containing 1% formic acid.

Vortex, incubate, and centrifuge as described in the HPLC method.

Transfer the supernatant to an HPLC vial for analysis.
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3.2.3. LC-MS/MS Conditions

LC System: UPLC/UHPLC system

Column: C18 UPLC column (e.g., 2.1 x 50 mm, 1.8 µm particle size)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: 5% B to 95% B over 3 minutes.

Flow Rate: 0.4 mL/min

MS System: Triple Quadrupole Mass Spectrometer

Ionization Mode: Electrospray Ionization, Positive (ESI+)

MRM Transitions:

Carbidium: Q1: 452.3 m/z → Q3: 210.1 m/z (hypothetical)

Carbidium-d4 (IS): Q1: 456.3 m/z → Q3: 214.1 m/z (hypothetical)

Data Presentation
Parameter HPLC-UV LC-MS/MS

Linearity Range 50 - 10,000 ng/mL 0.1 - 1,000 ng/mL

Limit of Detection (LOD) 15 ng/mL 0.03 ng/mL

Limit of Quantification (LOQ) 50 ng/mL 0.1 ng/mL

Sample Volume 100 µL 50-100 µL

Selectivity Moderate Very High

Workflow Diagram
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Caption: Workflow for high-sensitivity LC-MS/MS analysis.
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Method 3: Competitive ELISA for Carbidium
Quantification
This immunoassay is a high-throughput method for quantifying Carbidium, assuming the

availability of a specific anti-Carbidium antibody.

Principle
In this assay, a known amount of Carbidium conjugated to a protein (e.g., BSA) is coated onto

the wells of a microplate. The sample containing an unknown amount of free Carbidium is

mixed with a limited amount of anti-Carbidium antibody and added to the well. The free

Carbidium in the sample competes with the coated Carbidium-BSA for binding to the

antibody. After washing, a secondary antibody conjugated to an enzyme (like HRP) is added,

which binds to the primary antibody captured on the plate. A substrate is then added, producing

a colored signal that is inversely proportional to the concentration of Carbidium in the sample.

Experimental Protocol
4.2.1. Materials and Reagents

96-well microplate

Carbidium-BSA conjugate

Anti-Carbidium monoclonal antibody

HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP)

TMB substrate solution

Stop solution (e.g., 2N H₂SO₄)

Wash Buffer (PBS with 0.05% Tween-20)

Assay Buffer (PBS with 1% BSA)

4.2.2. Assay Procedure
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Coating: Coat the microplate wells with 100 µL of Carbidium-BSA (1 µg/mL in PBS)

overnight at 4°C.

Washing: Wash the plate 3 times with Wash Buffer.

Blocking: Block non-specific binding sites by adding 200 µL of Assay Buffer to each well and

incubate for 1 hour at room temperature.

Competition:

In a separate plate or tubes, pre-incubate 50 µL of sample or standard with 50 µL of anti-

Carbidium antibody (at a pre-determined optimal dilution) for 30 minutes.

Transfer 100 µL of this mixture to the coated and blocked plate.

Incubate for 1 hour at room temperature.

Washing: Wash the plate 3 times with Wash Buffer.

Detection: Add 100 µL of HRP-conjugated secondary antibody. Incubate for 1 hour.

Washing: Wash the plate 5 times with Wash Buffer.

Signal Development: Add 100 µL of TMB substrate. Incubate in the dark for 15-20 minutes.

Stop Reaction: Add 50 µL of Stop Solution.

Read Absorbance: Measure the absorbance at 450 nm using a microplate reader.

Data Presentation
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Parameter Value

Assay Range 0.5 ng/mL - 200 ng/mL

IC50 ~15 ng/mL

Limit of Detection (LOD) 0.2 ng/mL

Intra-assay Precision (%CV) < 8%

Inter-assay Precision (%CV) < 12%

Diagram of Principle
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Caption: Principle of competitive ELISA for Carbidium.

Carbidium Signaling Pathway
Carbidium is designed to inhibit Kinase-X, which is downstream of a receptor tyrosine kinase

(RTK) activated by Growth Factor Y. Inhibition of Kinase-X by Carbidium blocks the

phosphorylation of transcription factor Z (TF-Z), preventing its translocation to the nucleus and

subsequent expression of pro-proliferative genes.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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